3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C21H15Cl2N3O3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxy-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H15Cl2N3O3/c1-11-5-6-12(21-26-19-17(29-21)4-3-7-24-19)8-16(11)25-20(27)14-9-13(22)10-15(23)18(14)28-2/h3-10H,1-2H3,(H,25,27)
• InChI Key: UUQGIAHTDFSWQT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=CC(=C4OC)Cl)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=C(C(=CC(=C4)Cl)Cl)OC

Description

3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have various effects on the nervous system.

Mechanism of Action

3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide acts as an agonist for nicotinic acetylcholine receptors, which are found throughout the nervous system. When 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide binds to these receptors, it activates them and causes an increase in neurotransmitter release. This leads to various effects on the nervous system, including improved cognitive function and reduced inflammation.
Biochemical and Physiological Effects
3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have various biochemical and physiological effects in animal studies. It has been shown to improve cognitive function, reduce inflammation, and regulate neurotransmitter release. 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well understood. 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has some limitations for lab experiments. It is a potent compound that requires careful handling, and its effects can be difficult to measure accurately.

Future Directions

There are several future directions for 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide research. One potential direction is the development of more potent and selective nicotinic acetylcholine receptor agonists. Another direction is the investigation of 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide's potential use in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide and its potential therapeutic applications.

Synthesis Methods

3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the synthesis of 3,5-dichloro-2-methoxybenzoyl chloride, which is then reacted with 2-methyl-5-(2-aminopyridin-4-yl)oxazole to form 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-yl)benzamide. The final product is then purified using various techniques, such as column chromatography, to obtain a pure compound.

Scientific Research Applications

3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. It has been shown to have various effects on the nervous system, including improving cognitive function, reducing inflammation, and regulating neurotransmitter release. 3,5-dichloro-2-methoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been studied for its potential use in nicotine addiction treatment.